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Introduction

NH2-UAMC1110 is a derivative of UAMC1110, a potent and highly selective inhibitor of
Fibroblast Activation Protein (FAP). FAP is a type Il transmembrane serine protease that is
minimally expressed in healthy adult tissues but is significantly upregulated on cancer-
associated fibroblasts (CAFs) in the tumor microenvironment of numerous cancers, including
pancreatic, colorectal, breast, and lung cancer.[1][2][3][4] FAP plays a crucial role in tumor
progression by promoting extracellular matrix remodeling, angiogenesis, and
immunosuppression, making it an attractive target for cancer therapy.[2][3][5] These application
notes provide detailed protocols for evaluating the efficacy of NH2-UAMC1110 in vitro using
various cell culture-based assays.

Mechanism of Action

NH2-UAMC1110, as a FAP inhibitor, is expected to exert its anti-cancer effects by blocking the
enzymatic activity of FAP on CAFs. This inhibition is hypothesized to disrupt the supportive
tumor microenvironment, leading to reduced cancer cell proliferation, survival, migration, and
invasion. The downstream signaling pathways affected by FAP inhibition may include the
PI3K/AKT and RAS/ERK pathways.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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